Cas no 899383-90-5 (4-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-7-methyl-2H-chromen-2-one)

• Product Name: 4-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-7-methyl-2H-chromen-2-one
• CAS No: 899383-90-5
• MF: C₁₇H₂₂N₂O₃
• MW: 302.368184566498
• CID: 5424017
• Update Time: 2025-05-20

4-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-7-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{[4-(2-hydroxyethyl)piperazin-1-yl]methyl}-7-methyl-2H-chromen-2-one
• 4-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-7-methyl-2H-chromen-2-one

• Inchi： 1S/C17H22N2O3/c1-13-2-3-15-14(11-17(21)22-16(15)10-13)12-19-6-4-18(5-7-19)8-9-20/h2-3,10-11,20H,4-9,12H2,1H3
• InChI Key： BMXZCWXVPNCTCN-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(C)=CC=C2C(CN2CCN(CCO)CC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 4-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-7-methyl-2H-chromen-2-one

Introduction to 4-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-7-methyl-2H-chromen-2-one (CAS No. 899383-90-5)

4-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-7-methyl-2H-chromen-2-one, also known by its CAS number 899383-90-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of chromenones, which are characterized by their unique chromene ring structure and the presence of a piperazine moiety. The combination of these structural features endows the compound with a range of biological activities, making it a promising candidate for various therapeutic applications.

The molecular structure of 4-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-7-methyl-2H-chromen-2-one is particularly noteworthy. The chromene ring, a six-membered aromatic ring fused with a five-membered oxygen-containing ring, provides a rigid and planar framework that can interact with biological targets through π-stacking and hydrogen bonding. The piperazine moiety, on the other hand, introduces flexibility and additional hydrogen-bonding sites, enhancing the compound's ability to form stable complexes with proteins and other biomolecules. The presence of a hydroxyethyl group further increases the compound's hydrophilicity and solubility, which are crucial for its bioavailability and pharmacokinetic properties.

Recent studies have highlighted the potential therapeutic applications of 4-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-7-methyl-2H-chromen-2-one. One of the most promising areas of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to exhibit potent inhibitory effects on certain kinases, which are key regulators of cellular signaling pathways. Kinase inhibitors are widely used in the treatment of cancer and inflammatory diseases, and the unique structure of 4-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-7-methyl-2H-chromen-2-one makes it a valuable addition to this class of drugs.

In addition to its kinase inhibitory properties, 4-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-7-methyl-2H-chromen-2-one has also demonstrated significant anti-inflammatory effects. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This makes it a potential candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). The compound's ability to modulate immune responses without causing severe side effects is particularly appealing in the context of long-term therapy.

The pharmacokinetic profile of 4-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-7-methyl-2H-chromen-2-one has been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, allowing for once-daily dosing regimens. Moreover, it exhibits low toxicity in animal models, suggesting that it is well-tolerated at therapeutic doses. These properties make it an attractive candidate for further development as a pharmaceutical agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-7-methyl-2H-chromen-2-one in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in disease symptoms and biomarker levels. However, more extensive studies are needed to fully assess its therapeutic potential and to identify any potential side effects or contraindications.

In conclusion, 4-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-7-methyl-2H-chromen-2-one (CAS No. 899383-90-5) represents a promising compound with diverse biological activities and therapeutic potential. Its unique molecular structure and favorable pharmacological properties make it an exciting candidate for further research and development in the fields of medicinal chemistry and pharmacology. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is likely to play an increasingly important role in the treatment of various diseases.